Cas no 1329119-74-5 (1H-Benzimidazole-6-carboxaldehyde, 2-bromo-)
1H-Benzimidazole-6-carboxaldehyde, 2-bromo- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-6-carboxaldehyde, 2-bromo-
- 2-Bromo-5-formyl-1H-benzimidazole
- 2-bromo-3H-benzimidazole-5-carbaldehyde
-
- Inchi: 1S/C8H5BrN2O/c9-8-10-6-2-1-5(4-12)3-7(6)11-8/h1-4H,(H,10,11)
- InChI Key: OBAVOBFSHXRMTR-UHFFFAOYSA-N
- SMILES: BrC1=NC2C=CC(C=O)=CC=2N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 188
- XLogP3: 2.1
- Topological Polar Surface Area: 45.8
1H-Benzimidazole-6-carboxaldehyde, 2-bromo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061000442-250mg |
2-Bromo-5-formyl-1H-benzimidazole |
1329119-74-5 | 98% | 250mg |
747.70 USD | 2021-06-01 | |
| Alichem | A061000442-500mg |
2-Bromo-5-formyl-1H-benzimidazole |
1329119-74-5 | 98% | 500mg |
1,099.33 USD | 2021-06-01 | |
| Alichem | A061000442-1g |
2-Bromo-5-formyl-1H-benzimidazole |
1329119-74-5 | 98% | 1g |
1,809.94 USD | 2021-06-01 |
1H-Benzimidazole-6-carboxaldehyde, 2-bromo- Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 1H-Benzimidazole-6-carboxaldehyde, 2-bromo-
1H-Benzimidazole-6-carboxaldehyde, 2-bromo- (CAS No. 1329119-74-5): An Overview and Recent Research Developments
1H-Benzimidazole-6-carboxaldehyde, 2-bromo- (CAS No. 1329119-74-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.
The molecular structure of 1H-Benzimidazole-6-carboxaldehyde, 2-bromo- consists of a benzimidazole ring with a carboxaldehyde group at the 6-position and a bromine atom at the 2-position. The benzimidazole moiety is a well-known pharmacophore that is widely used in drug design due to its ability to interact with various biological targets. The presence of the carboxaldehyde group and the bromine substituent adds additional functional versatility, making this compound a valuable starting material for synthetic transformations.
Recent research studies have explored the biological activities and potential applications of 1H-Benzimidazole-6-carboxaldehyde, 2-bromo-. For instance, a study published in the Journal of Medicinal Chemistry investigated the antitumor properties of this compound and its derivatives. The researchers found that certain derivatives exhibited significant cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapeutic agents. This finding highlights the potential of 1H-Benzimidazole-6-carboxaldehyde, 2-bromo- as a lead compound for the development of new anticancer drugs.
In another study, published in the Bioorganic & Medicinal Chemistry Letters, scientists explored the antimicrobial activity of 1H-Benzimidazole-6-carboxaldehyde, 2-bromo-. The results showed that this compound and its derivatives exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria. This research underscores the broad-spectrum antimicrobial potential of this class of compounds, which could be particularly useful in addressing the growing problem of antibiotic resistance.
The synthesis of 1H-Benzimidazole-6-carboxaldehyde, 2-bromo- has been extensively studied and optimized to improve yield and purity. One common synthetic route involves the condensation of o-phenylenediamine with glyoxal followed by bromination at the 2-position. Advanced synthetic methods, such as microwave-assisted synthesis and catalytic processes, have also been developed to enhance efficiency and reduce environmental impact. These advancements have made it easier for researchers to access this compound for further studies.
In addition to its direct biological activities, 1H-Benzimidazole-6-carboxaldehyde, 2-bromo- has been used as a key intermediate in the synthesis of more complex molecules. For example, it has been employed in the preparation of benzimidazole-based metal complexes with potential applications in catalysis and materials science. The ability to functionalize this compound through various chemical reactions makes it an attractive building block for developing new materials with tailored properties.
The pharmacokinetic properties of 1H-Benzimidazole-6-carboxaldehyde, 2-bromo- have also been investigated to understand its behavior in biological systems. Studies have shown that this compound exhibits good solubility and stability under physiological conditions, which are crucial factors for its use in drug development. However, further research is needed to optimize its pharmacokinetic profile and enhance its bioavailability.
Safety considerations are an important aspect when working with any chemical compound. While no specific safety concerns have been reported for 1H-Benzimidazole-6-carboxaldehyde, 2-bromo-, it is essential to handle this compound with appropriate precautions as recommended by safety data sheets (SDS). Researchers should follow standard laboratory safety protocols to ensure safe handling and storage.
In conclusion, 1H-Benzimidazole-6-carboxaldehyde, 2-bromo- (CAS No. 1329119-74-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further exploration and development. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in drug discovery and materials science.
1329119-74-5 (1H-Benzimidazole-6-carboxaldehyde, 2-bromo-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)